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Compound of Interest

Compound Name: Nisin Z

Cat. No.: B1148377

These application notes provide a detailed protocol for the production and purification of Nisin
Z, a potent antimicrobial peptide, from Lactococcus lactis. The methodologies are intended for
researchers, scientists, and drug development professionals.

Nisin Z Production

Nisin Z is a natural variant of nisin produced by certain strains of Lactococcus lactis. Its
production can be optimized by careful selection of culture media and fermentation conditions.

Microorganism

e Producing Strain:Lactococcus lactis subsp. lactis (e.g., strain A164, 10-1, or other wild-type
Nisin Z producers).

Culture Media

For optimal Nisin Z production, a nutrient-rich medium is required. While standard media like
MRS can be used, supplementation or custom media formulations can significantly enhance
yield.

Optimized Production Medium Recipe:
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Component Concentration (g/L) Notes

Tryptone 10-20 Primary nitrogen source.

Provides additional peptides

Casein Peptone 10-20 ) )
and amino acids.
Source of B vitamins and other
Yeast Extract 5-10
growth factors.
Found to be a more efficient
Sucrose 20 carbon source than glucose for
Nisin Z production.
KH2POa4 2 Buffering agent.
NacCl 2 Osmotic stabilizer.
MgSOa-7H20 0.2 Source of magnesium ions.

o Preparation: Dissolve all components in distilled water, adjust the pH to 6.0-6.5 with 1M
NaOH, and sterilize by autoclaving at 121°C for 15 minutes.

Experimental Protocol: Nisin Z Fermentation

e Inoculum Preparation:

o Aseptically transfer a single colony of Lactococcus lactis from a fresh agar plate into a
sterile tube containing 5 mL of the optimized production medium.

o Incubate at 30°C for 16-18 hours without agitation.
o Fermentation:

o Inoculate a larger volume of the sterile production medium (e.g., 1 L in a 2 L fermenter)
with the overnight culture (typically a 1-2% v/v inoculum).

o Maintain the fermentation conditions at 30°C with controlled pH at 6.0-6.5. The pH can be
controlled by the automated addition of 1M NaOH.
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o Incubate for 18-24 hours. Nisin Z production typically reaches its peak during the late

logarithmic growth phase.

Nisin Z Purification

The purification of Nisin Z from the fermentation broth involves a multi-step process to isolate

the peptide from other cellular components and media constituents.

Experimental Workflow Diagram
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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